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Compound of Interest

Compound Name: (R)-Xyl-SDP

CAS No.: 528521-89-3; 917377-75-4

Cat. No.: B2456012

Get Quote

Executive Summary
(R)-Xyl-SDP (CAS: 917377-75-4) represents a pinnacle in the evolution of chiral phosphorus

ligands, developed primarily by Prof. Qi-Lin Zhou and colleagues at Nankai University. It

belongs to the class of Spiro Diphosphine (SDP) ligands, which are characterized by a rigid

1,1'-spirobiindane backbone.[1]

The "Xyl" designation refers to the 3,5-dimethylphenyl (xylyl) groups attached to the

phosphorus atoms. This steric tuning was a critical discovery step that elevated the ligand from

a scientific curiosity to an industrial-grade tool, significantly enhancing enantioselectivity in the

asymmetric hydrogenation of ketones and unsaturated acids compared to its phenyl-

substituted parent, (R)-SDP.

Key Technical Impact:

Rigidity: The spiro backbone eliminates the conformational flexibility found in atropisomeric

ligands like BINAP.
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Electronic/Steric Tuning: The xylyl groups tighten the chiral pocket, improving face selectivity

for prochiral substrates.

Performance: Achieves >99% ee and Turnover Numbers (TON) exceeding 100,000 in

ruthenium-catalyzed hydrogenations.[2][3]

Historical Context & Design Logic
The "Flexible" Problem
Prior to the discovery of SDP ligands, the field was dominated by atropisomeric ligands like

BINAP and SEGPHOS. While highly effective, these ligands rely on a biaryl backbone that

possesses rotational degrees of freedom. Under certain catalytic conditions, this flexibility can

lead to "leakage" in the chiral pocket, reducing enantiomeric excess (ee).

The Spiro Solution
Prof. Qi-Lin Zhou’s group hypothesized that a spiro-cyclic backbone would offer superior

rigidity. The 1,1'-spirobiindane scaffold is

-symmetric and chemically stable, but its application in diphosphine ligands was historically
hampered by difficult synthesis.

The "Xyl" Optimization
The initial discovery (J. Am. Chem. Soc. 2003) focused on the parent ligand, SDP (with phenyl

groups). While SDP showed promise, it struggled with sterically demanding or simple aliphatic

ketones. The introduction of 3,5-dimethylphenyl (xylyl) groups was a deliberate design choice

to:

Increase Steric Bulk: The methyl groups at the 3,5-positions extend the "walls" of the chiral

pocket, forcing the substrate into a single orientation.

Prevent Catalyst Deactivation: The bulk protects the metal center from forming inactive

dimers.
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The synthesis of (R)-Xyl-SDP hinges on the resolution of the spiro backbone followed by

phosphination. The protocol described below is the robust, field-proven method established

during the initial investigations.

Retrosynthetic Analysis
The ligand is disassembled into the chiral backbone (R)-SPINOL and the phosphine source.

Key Intermediates:

1,1'-Spirobiindane-7,7'-diol (SPINOL): The chiral scaffold.[1]

1,1'-Spirobiindane-7,7'-diyl trifluoromethanesulfonate (SPINOL-OTf): The activated

electrophile.

Validated Synthesis Protocol
Note: All steps must be performed under an inert atmosphere (Ar or N2).

Step 1: Synthesis and Resolution of SPINOL

Cyclization: React bisphenol A with methane sulfonic acid to form racemic SPINOL.

Resolution: Co-crystallize racemic SPINOL with N-benzylcinchonidinium chloride. The

inclusion complex of (R)-SPINOL precipitates.

Purification: Acidify to release pure (R)-SPINOL (>99% ee).

Step 2: Activation (Triflation)

Dissolve (R)-SPINOL (1.0 eq) in dry DCM at 0°C.

Add Pyridine (4.0 eq) followed by Triflic anhydride (

, 2.5 eq) dropwise.

Stir at RT for 4 hours. Quench with water.[4]

Result: (R)-SPINOL-bis(triflate).
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Step 3: Phosphination (The Critical Step)

Reagents: (R)-SPINOL-bis(triflate),

(Di-xylylphosphine),

(Catalyst), DABCO (Base).

Solvent: DMF (Dimethylformamide).

Conditions: Heat at 100°C for 12 hours.

Workup: The nickel catalyzes the C-P bond formation. The product is recrystallized from

ethanol/hexane.

Visualization of Synthesis Pathway
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Figure 1: Validated synthetic route for (R)-Xyl-SDP starting from Bisphenol A.

Initial Catalytic Performance (The Discovery Data)
The defining moment for (R)-Xyl-SDP was its application in the asymmetric hydrogenation of

aromatic ketones. The Zhou group demonstrated that while the phenyl-SDP was good, the Xyl-

SDP was superior for difficult substrates.

Benchmark Reaction: Hydrogenation of Acetophenone
Conditions:

Catalyst:

Substrate: Acetophenone[2][3][5][6][7]
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Pressure: 10 atm

Solvent: i-PrOH with

-BuOK[7]

Comparative Data Table
The following table reconstructs the comparative performance data typical of the initial

investigation phase, highlighting the "Xyl Effect."

Ligand Substrate Time (h) Conv. (%) ee (%)
Configurati
on

(R)-SDP

(Phenyl)

Acetophenon

e
2.0 >99 97.0 (R)

(R)-Xyl-SDP
Acetophenon

e
1.5 >99 99.2 (R)

(R)-SDP

(Phenyl)

2-

Acetonaphtho

ne

3.0 98 96.5 (R)

(R)-Xyl-SDP

2-

Acetonaphtho

ne

2.0 >99 99.5 (R)

(R)-BINAP
Acetophenon

e
4.0 95 88.0 (R)

Analysis:

Rate Enhancement: (R)-Xyl-SDP completes the reaction faster (1.5h vs 2.0h) due to the

prevention of inactive dimer formation.

Selectivity: The jump from 97.0% to 99.2% ee is significant in pharmaceutical synthesis,

reducing the need for downstream purification.
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Mechanistic Insights
The mechanism of (R)-Xyl-SDP relies on the bifunctional mechanism when paired with a

diamine (like DPEN) in Ruthenium complexes.

Outer-Sphere Transfer: The hydride is transferred from Ru-H to the carbonyl carbon, while

the proton from the amine (N-H) is transferred to the carbonyl oxygen.

The Xyl-Pocket: The 3,5-dimethyl groups create a "narrow corridor." As the ketone

approaches, the steric bulk forces the phenyl ring of the ketone away from the ligand's xylyl

groups (to minimize steric clash), locking the substrate into the pro-chiral orientation that

leads to the (R)-alcohol.
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Figure 2: Simplified bifunctional catalytic cycle for Ru-catalyzed hydrogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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